![molecular formula C16H12N4 B2525730 2-Phenylimidazo[2,1-a]phthalazin-6-amine CAS No. 54753-08-1](/img/structure/B2525730.png)
2-Phenylimidazo[2,1-a]phthalazin-6-amine
Cat. No. B2525730
CAS RN:
54753-08-1
M. Wt: 260.3
InChI Key: FPZLJNFFUADCKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
2-Phenylimidazo[2,1-a]phthalazin-6-amine is a synthetic compound with the molecular formula C16H12N4 . It has a molecular weight of 260.3 .
Molecular Structure Analysis
The InChI code for 2-Phenylimidazo[2,1-a]phthalazin-6-amine is1S/C16H12N4/c17-15-12-8-4-5-9-13 (12)16-18-14 (10-20 (16)19-15)11-6-2-1-3-7-11/h1-10H, (H2,17,19) . This code represents the molecular structure of the compound.
Scientific Research Applications
- Targeted Kinase Inhibitors : Researchers explore the potential of 2-Phenylimidazo[2,1-a]phthalazin-6-amine as a scaffold for designing kinase inhibitors. By modifying its structure, they aim to create compounds that selectively inhibit specific kinases involved in diseases like cancer or inflammatory disorders .
- Anticancer Agents : Investigations focus on its cytotoxic properties against cancer cells. Scientists study its mechanism of action and evaluate its potential as an anticancer drug candidate .
- Organic Semiconductors : The compound’s π-conjugated system makes it interesting for organic electronics. Researchers explore its use in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and photovoltaic devices .
- Photophysical Properties : Studies investigate its absorption and emission spectra, fluorescence quantum yield, and excited-state dynamics. These properties are crucial for optoelectronic applications .
- Dye Sensitizers : Researchers explore its potential as a dye sensitizer in solar cells. Its absorption properties in the visible range make it suitable for enhancing light harvesting in dye-sensitized solar cells (DSSCs) .
- Luminescent Materials : Investigations focus on incorporating this compound into luminescent materials for displays, sensors, and imaging applications .
- Fluorescent Probes : Scientists study its fluorescence properties for cellular imaging. It can serve as a fluorescent probe to visualize specific cellular components or processes .
- DNA Binding and Interactions : Research examines its interaction with DNA, including binding affinity and mode. Such insights are valuable for understanding its biological effects .
- Metal Complexes : Researchers explore its coordination chemistry with transition metals. These complexes may exhibit interesting properties, such as catalytic activity or luminescence .
- Quantum Chemical Calculations : Scientists perform density functional theory (DFT) calculations to understand its electronic structure, stability, and reactivity. These insights guide further experimental studies .
Medicinal Chemistry and Drug Discovery
Photophysics and Optoelectronics
Materials Science
Biological Applications
Coordination Chemistry
Computational Chemistry and Molecular Modeling
properties
IUPAC Name |
2-phenylimidazo[2,1-a]phthalazin-6-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4/c17-15-12-8-4-5-9-13(12)16-18-14(10-20(16)19-15)11-6-2-1-3-7-11/h1-10H,(H2,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPZLJNFFUADCKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN3C(=N2)C4=CC=CC=C4C(=N3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301327987 |
Source
|
| Record name | 2-phenylimidazo[2,1-a]phthalazin-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301327987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
5.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24825655 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
54753-08-1 |
Source
|
| Record name | 2-phenylimidazo[2,1-a]phthalazin-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301327987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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